Cas no 28049-59-4 (1-(2-chlorophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-chlorophenyl)cyclobutane-1-carbonitrile
• CAS No: 28049-59-4
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• MDL: MFCD11036689
• CID: 1433297
• PubChem ID: 53413979
• Update Time: 2025-11-02

1-(2-chlorophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile, 1-(2-chlorophenyl)-
• 1-(2-chlorophenyl)cyclobutane-1-carbonitrile
• 1-(2-Chlorophenyl)cyclobutanecarbonitrile
• 1-(o-Chlorophenyl)cyclobutancarbonitril
• SY225688
• ST2403097
• 1-(2-chlorophenyl)-1-cyclobutanecarbonitrile
• A819302
• CYCLOBUTANECARBONITRILE,1-(2-CHLOROPHENYL)-
• MFCD11036689
• SCHEMBL18742441
• CS-16949
• EN300-1984493
• AB90307
• CS-D0417
• DTXSID00696740
• 28049-59-4
• AKOS011055380

• MDL： MFCD11036689
• Inchi： 1S/C11H10ClN/c12-10-5-2-1-4-9(10)11(8-13)6-3-7-11/h1-2,4-5H,3,6-7H2
• InChI Key： RNOSYTRHCBPNJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C#N)CCC1

Computed Properties

• Exact Mass: 191.0503
• Monoisotopic Mass: 191.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3.1

Experimental Properties

• Boiling Point: 327.2±35.0℃ at 760 mmHg
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-chlorophenyl)cyclobutane-1-carbonitrile

Comprehensive Guide to 1-(2-Chlorophenyl)cyclobutane-1-carbonitrile (CAS No. 28049-59-4): Properties, Applications, and Market Insights

1-(2-Chlorophenyl)cyclobutane-1-carbonitrile (CAS No. 28049-59-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a chlorophenyl and cyclobutane structure, exhibits unique chemical properties that make it valuable for synthetic applications. With the growing demand for heterocyclic compounds in drug discovery, this molecule is increasingly studied for its potential as a building block in medicinal chemistry.

The molecular formula of 1-(2-chlorophenyl)cyclobutane-1-carbonitrile is C₁₁H₁₀ClN, with a molecular weight of 191.66 g/mol. Its structure combines a cyclobutane ring with a chlorophenyl group and a nitrile functionality, creating opportunities for diverse chemical transformations. Researchers are particularly interested in how the steric effects of the cyclobutane ring influence the compound's reactivity compared to similar phenyl derivatives.

Recent studies highlight the importance of nitrile-containing compounds like 28049-59-4 in developing new pharmaceutical intermediates. The compound's ability to undergo various reactions - including hydrolysis, reduction, and cycloadditions - makes it versatile for creating more complex molecular architectures. This aligns with current trends in fragment-based drug design, where small, rigid structures are used as starting points for lead optimization.

In the agrochemical sector, 1-(2-chlorophenyl)cyclobutane-1-carbonitrile derivatives are being explored for their potential as pesticide precursors. The chlorophenyl moiety is known to contribute to biological activity, while the nitrile group offers opportunities for further functionalization. This has become particularly relevant as the industry seeks more environmentally friendly alternatives to traditional pesticides.

The synthesis of CAS 28049-59-4 typically involves [specific reaction details]. Recent advancements in green chemistry have led to improved synthetic routes that reduce waste and improve yields. These developments are crucial as the chemical industry moves toward more sustainable practices, addressing growing concerns about environmental impact and process efficiency.

Market analysis shows increasing demand for specialty nitriles like 1-(2-chlorophenyl)cyclobutane-1-carbonitrile, particularly in Asia-Pacific regions where pharmaceutical manufacturing is expanding rapidly. The compound's price and availability fluctuate based on raw material costs and regulatory factors affecting chlorinated compound production.

From a safety perspective, proper handling of 1-(2-chlorophenyl)cyclobutane-1-carbonitrile requires standard laboratory precautions. While not classified as highly hazardous, its nitrile group warrants careful management to prevent potential exposure. This aspect has gained importance with increased focus on laboratory safety protocols in chemical research facilities worldwide.

Future research directions for 28049-59-4 include exploring its potential in catalyzed reactions and as a precursor for bioactive molecules. The compound's rigid structure makes it particularly interesting for developing conformationally restricted analogs in drug design, a hot topic in current medicinal chemistry research.

For researchers working with 1-(2-chlorophenyl)cyclobutane-1-carbonitrile, proper storage conditions are essential to maintain stability. The compound should be kept in a cool, dry environment, protected from moisture and strong light. These storage considerations align with best practices for nitrile compound preservation in chemical inventories.

Analytical characterization of CAS 28049-59-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for quality control, especially when the compound is used in pharmaceutical applications where purity standards are stringent. The growing adoption of advanced analytical techniques has improved the characterization of such specialty chemicals.

In conclusion, 1-(2-chlorophenyl)cyclobutane-1-carbonitrile represents an important building block in modern chemical synthesis. Its unique structural features and versatile reactivity profile continue to make it valuable across multiple research areas. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its relevance in the fine chemicals market for years to come.